2-Bromo-4-cyclopropoxy-N-methylbenzamide

• Molecular Formula: C11H12BrNO2
• Molecular Weight: 270.12 g/mol
• IUPAC Name: 2-bromo-4-cyclopropyloxy-N-methylbenzamide
• InChI: InChI=1S/C11H12BrNO2/c1-13-11(14)9-5-4-8(6-10(9)12)15-7-2-3-7/h4-7H,2-3H2,1H3,(H,13,14)
• InChI Key: OFEYMMKETZRIBP-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C=C(C=C1)OC2CC2)Br

Description

2-Bromo-4-cyclopropoxy-N-methylbenzamide is a brominated benzamide derivative characterized by a cyclopropoxy group at the 4-position and an N-methyl substituent. The cyclopropoxy moiety introduces steric strain and unique electronic properties, which may enhance reactivity or modulate interactions in biological systems.

Preparation Methods

Synthetic Routes and Reaction Conditions

The specific reaction conditions, such as temperature, solvent, and catalysts, can vary depending on the desired yield and purity .

Industrial Production Methods

Industrial production of 2-Bromo-4-cyclopropoxy-N-methylbenzamide may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the final product .

Chemical Reactions Analysis

Types of Reactions

2-Bromo-4-cyclopropoxy-N-methylbenzamide can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups under appropriate conditions.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced to form different products.

Hydrolysis: The amide bond can be hydrolyzed under acidic or basic conditions to yield corresponding acids and amines.

Common Reagents and Conditions

Common reagents used in these reactions include:

Nucleophiles: For substitution reactions.

Oxidizing Agents: For oxidation reactions.

Reducing Agents: For reduction reactions.

Acids or Bases: For hydrolysis reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions may yield derivatives with different functional groups, while oxidation and reduction reactions may produce various oxidized or reduced forms of the compound .

Scientific Research Applications

2-Bromo-4-cyclopropoxy-N-methylbenzamide has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Bromo-4-cyclopropoxy-N-methylbenzamide involves its interaction with specific molecular targets and pathways. The bromine atom and other functional groups play a crucial role in its binding affinity and activity. The compound may interact with enzymes, receptors, or other biomolecules, leading to various biological effects .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following benzamide derivatives share key structural features with 2-Bromo-4-cyclopropoxy-N-methylbenzamide, enabling comparative analysis:

Table 1: Structural and Functional Comparison of Benzamide Derivatives

Compound Name	Substituents	Molecular Formula	Key Features	Applications/Findings	References
4-Bromo-N-(2-nitrophenyl)benzamide	4-Br, N-(2-nitrophenyl)	C₁₃H₉BrN₂O₃	Two molecules per asymmetric unit; nitro group enhances π-stacking	Crystallography studies
4-Bromo-N-cyclohexyl-2-methoxybenzamide	4-Br, 2-OCH₃, N-cyclohexyl	C₁₄H₁₈BrNO₂	Cyclohexyl group improves lipophilicity; methoxy stabilizes conformation	Chemical synthesis, stability studies
4-Bromo-N-(2-chloro-6-fluorophenyl)-...	4-Br, 5-F, N-(2-Cl-6-F-phenyl)	C₁₆H₁₀BrClF₄NO₂	Halogen-rich; trifluoropropoxy enhances metabolic stability	Pharmaceutical intermediates
N-(4-Chlorophenyl)-2-methoxy-4-methylbenzamide	2-OCH₃, 4-CH₃, N-(4-Cl-phenyl)	C₁₅H₁₄ClNO₂	Fluorescence properties due to electron-donating groups	Spectrofluorometric applications
Target: 2-Bromo-4-cyclopropoxy-N-methylbenzamide	2-Br, 4-cyclopropoxy, N-CH₃	C₁₁H₁₂BrNO₂	Cyclopropoxy introduces strain; N-methyl reduces hydrogen bonding capacity	Hypothesized: Enzyme inhibition, materials	N/A

Key Observations:

Substituent Effects on Reactivity: The cyclopropoxy group in the target compound is structurally distinct from methoxy () or nitro groups (). N-Methylation reduces hydrogen-bonding capacity relative to N-aryl or N-cyclohexyl groups, which could lower solubility in polar solvents but improve membrane permeability in biological systems .

Synthetic Pathways :

• Halogenated benzamides, such as those in , are typically synthesized via coupling reactions between benzoyl chlorides and amines. The target compound could follow a similar route, with 2-bromo-4-cyclopropoxybenzoyl chloride reacting with methylamine. Yields (~90% in ) depend on steric and electronic effects of substituents .

Physicochemical Properties :

• Stability : Cyclopropoxy’s strain may render the target compound more sensitive to acidic or thermal conditions compared to methoxy or halogenated analogues (e.g., ). Environmental factors like pH could destabilize the cyclopropane ring .
• Solubility : The N-methyl group and bromo substituent likely increase lipophilicity, contrasting with the polar nitro group in , which improves crystallinity .

Potential Applications: Pharmaceuticals: highlights halogenated benzamides as intermediates in drug synthesis. The target’s bromo and cyclopropoxy groups may confer bioactivity as enzyme inhibitors or receptor modulators . Materials Science: Fluorescence in ’s methoxy-methyl derivative suggests that electronic tuning via substituents could make the target compound suitable for optoelectronic applications .